(5-phenyl-1,3,4-oxadiazol-2-yl)methanethiol
Overview
Description
(5-phenyl-1,3,4-oxadiazol-2-yl)methanethiol, most commonly referred to as POMT, is a sulfur-containing compound that has found various applications in the scientific field. It has been used to synthesize new materials, as a reagent in chemical reactions, and as a tool to further understand the mechanisms of various biochemical and physiological processes.
Scientific Research Applications
POMT has been widely used in scientific research due to its unique properties. It has been used as a reagent in various chemical reactions, as well as a tool to further understand the mechanisms of various biochemical and physiological processes. POMT has also been used to synthesize new materials, such as polymers and nanomaterials. Additionally, it has been used to study the interactions between various molecules, as well as the effects of various environmental factors on biological systems.
Mechanism of Action
The mechanism of action of POMT is not fully understood, but it is believed to involve the formation of a thiolate anion from the sulfur atom of the compound. This thiolate anion can then interact with other molecules, either by forming covalent bonds or by forming hydrogen bonds. Additionally, the phenyl group of POMT can act as an electron-withdrawing group, resulting in the formation of a negatively charged species.
Biochemical and Physiological Effects
POMT has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain types of bacteria, as well as to reduce inflammation and oxidative stress. Additionally, it has been shown to have antioxidant and anti-tumor properties. POMT has also been found to be an effective chelator of certain metals, such as iron, which can be beneficial in certain medical applications.
Advantages and Limitations for Lab Experiments
The main advantage of using POMT in laboratory experiments is its low cost and relatively easy availability. Additionally, it is a relatively stable compound, making it suitable for use in a variety of environments. However, POMT is also a relatively toxic compound, and care must be taken when handling it. Additionally, it is not soluble in water, making it difficult to use in aqueous solutions.
Future Directions
There are a number of potential future directions for the use of POMT. One potential application is in the field of drug delivery, as POMT can be used to create nanoparticles that can be used to deliver drugs to specific target cells. Additionally, POMT could be used to create new materials, such as polymers and nanomaterials, which could be used for various applications. Finally, POMT could be used to further study the mechanisms of various biochemical and physiological processes, as well as to study the interactions between various molecules and the effects of various environmental factors on biological systems.
Synthesis Methods
POMT can be synthesized via a variety of methods, the most common of which is the reaction of phenyl isothiocyanate and 2-amino-5-methylthiophene. This reaction is typically carried out in an aqueous medium at a temperature of around 100°C. Other methods for synthesizing POMT include the reaction of 5-methylthiophene-2-carboxaldehyde and phenyl isothiocyanate, as well as the reaction of 5-methylthiophene-2-carboxylic acid and phenyl isothiocyanate.
Properties
| { "Design of the Synthesis Pathway": "The synthesis of (5-phenyl-1,3,4-oxadiazol-2-yl)methanethiol can be achieved through a reaction between 5-phenyl-1,3,4-oxadiazole and methanethiol.", "Starting Materials": [ "5-phenyl-1,3,4-oxadiazole", "Methanethiol" ], "Reaction": [ "Step 1: Dissolve 5-phenyl-1,3,4-oxadiazole in a suitable solvent such as dichloromethane or chloroform.", "Step 2: Add methanethiol to the solution and stir the mixture at room temperature for several hours.", "Step 3: Filter the resulting precipitate and wash it with a suitable solvent such as diethyl ether or ethanol.", "Step 4: Dry the product under vacuum to obtain (5-phenyl-1,3,4-oxadiazol-2-yl)methanethiol as a white solid." ] } | |
| 903904-95-0 | |
Molecular Formula |
C9H8N2OS |
Molecular Weight |
192.24 g/mol |
IUPAC Name |
(5-phenyl-1,3,4-oxadiazol-2-yl)methanethiol |
InChI |
InChI=1S/C9H8N2OS/c13-6-8-10-11-9(12-8)7-4-2-1-3-5-7/h1-5,13H,6H2 |
InChI Key |
ABLKJQSRTZOZJH-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)C2=NN=C(O2)CS |
Purity |
95 |
Origin of Product |
United States |
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